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Compound of Interest

Compound Name: 4-Bromobenzyl alcohol

Cat. No.: B151685 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting and boiling points of 4-
Bromobenzyl alcohol, including detailed experimental protocols for their determination. This

document is intended to serve as a valuable resource for professionals in research and

development who require accurate physical property data for this compound.

Quantitative Data Summary
The melting and boiling points of 4-Bromobenzyl alcohol are crucial physical constants for its

identification, purity assessment, and handling in various experimental and manufacturing

processes. The data, collated from multiple sources, are presented below.
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Physical Property Value Conditions

Melting Point 75-77 °C (lit.)[1][2][3]

77 °C

75-78 °C

76.5-77.0 °C

Boiling Point 267.8 °C at 760 mmHg[2][4]

125-140 °C at 11 Torr[5]

220.79 °C (rough estimate)[1]

Experimental Protocols
Accurate determination of melting and boiling points is fundamental to chemical analysis. The

following sections detail the standard methodologies for these measurements.

The melting point of a crystalline solid is the temperature at which it transitions from a solid to a

liquid state. For a pure substance, this transition occurs over a narrow temperature range. The

capillary method is a widely used technique for this determination.[6]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle

Procedure:

Sample Preparation: Ensure the 4-Bromobenzyl alcohol sample is completely dry, as

moisture can depress the melting point.[7] The crystalline sample should be finely powdered

using a mortar and pestle to ensure uniform packing.[8]
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Loading the Capillary Tube: A small amount of the powdered sample is introduced into the

open end of a capillary tube. The tube is then tapped gently to cause the solid to fall to the

closed end, packing it to a height of 2-3 mm.[7][9]

Measurement:

The capillary tube is placed in the heating block of the melting point apparatus.[9]

The sample is heated rapidly to a temperature approximately 15°C below the expected

melting point.[7]

The heating rate is then reduced to about 1-2°C per minute to allow for thermal equilibrium

between the sample, heating block, and thermometer.

Observation and Recording: The temperature at which the first drop of liquid appears is

recorded as the beginning of the melting range. The temperature at which the entire sample

becomes a clear liquid is recorded as the end of the melting range. For pure 4-Bromobenzyl
alcohol, this range is typically narrow.

The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[10] The Thiele tube method is a convenient technique for

determining the boiling point of small quantities of liquid.[11]

Apparatus:

Thiele tube

Small test tube (e.g., Durham tube)

Capillary tube (sealed at one end)

Thermometer

Heat source (e.g., Bunsen burner)

Mineral oil

Procedure:
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Sample Preparation: A few milliliters of the liquid (in this case, molten 4-Bromobenzyl
alcohol) are placed in a small test tube.[12]

Assembly: A capillary tube, with its open end downwards, is placed inside the test tube

containing the sample.[11] The test tube is then attached to a thermometer using a rubber

band.

Heating: The entire assembly is placed in a Thiele tube containing mineral oil, ensuring the

sample is immersed in the oil.[11] The side arm of the Thiele tube is gently heated, allowing

convection currents to maintain a uniform temperature.[13]

Observation and Recording: As the temperature rises, a stream of bubbles will emerge from

the open end of the capillary tube. Heating is continued until a continuous and vigorous

stream of bubbles is observed.[11] The heat source is then removed.

Boiling Point Determination: The liquid is allowed to cool. The temperature at which the

bubbling stops and the liquid just begins to enter the capillary tube is the boiling point of the

sample at the current atmospheric pressure.[11][13] It is crucial to also record the barometric

pressure.[10]

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for the determination and verification of

the physical properties of a chemical compound like 4-Bromobenzyl alcohol.

Caption: Workflow for Physical Property Determination.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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